(6-Chloropyrazin-2-yl)methanamine
Overview
Scientific Research Applications
Synthesis of Pharmaceutical Derivatives : (Sharma & Sharma, 2014) demonstrated the microwave-assisted synthesis of pharmaceutical pyrazole derivatives using (6-Chloropyrazin-2-yl)methanamine. This method yields high-purity compounds efficiently, suggesting its potential in drug development.
Enantioselective Iso-Pictet-Spengler Reactions : In the context of medicinal chemistry, (Schönherr & Leighton, 2012) explored the use of this compound in direct, one-pot iso-Pictet-Spengler reactions. This research provided access to indole-based core structures, crucial in drug discovery.
Anticancer and Antimicrobial Agents : Research by (Katariya et al., 2021) involved the synthesis of compounds incorporating this compound for potential use as anticancer and antimicrobial agents. Their study highlights the compound's role in combating microbial resistance to pharmaceutical drugs.
Cellular Imaging and Photocytotoxicity : The study by (Basu et al., 2014) used derivatives of this compound for cellular imaging and examined their photocytotoxic properties in red light. This suggests applications in cancer treatment and diagnostic imaging.
Synthesis of Quinoline Derivatives with Antimicrobial Activities : (Thomas, Adhikari & Shetty, 2010) synthesized quinoline derivatives containing this compound, displaying significant antibacterial and antifungal activities. These findings have implications for the development of new antimicrobial drugs.
Ambient-Temperature Synthesis of Novel Compounds : In a study by (Becerra, Cobo & Castillo, 2021), this compound was used to synthesize novel compounds at ambient temperature, demonstrating its utility in chemical synthesis.
Ligand Synthesis and Spectroscopic Studies : The work of (Ping-hua, 2010) involved synthesizing ligands using this compound and conducting spectroscopic studies, showcasing the compound's role in material science and coordination chemistry.
Synthesis of Zinc(II) Complexes for Polymerization Processes : (Kwon, Nayab & Jeong, 2015) synthesized zinc(II) complexes with this compound, which showed potential in the ring-opening polymerization of lactide. This indicates its utility in material synthesis, especially in the field of biodegradable plastics.
Safety and Hazards
properties
IUPAC Name |
(6-chloropyrazin-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3/c6-5-3-8-2-4(1-7)9-5/h2-3H,1,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODFNSYFUAVUKRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10717036 |
Source
|
| Record name | 1-(6-Chloropyrazin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10717036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1060814-52-9 |
Source
|
| Record name | 6-Chloro-2-pyrazinemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1060814-52-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(6-Chloropyrazin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10717036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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